Cas no 850352-10-2 (4-Methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride)
4-Methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride
- 4-methyl-1-(4-methylphenyl)-2-pyrrolidin-1-ylpentan-1-one;hydrochloride
- 4-Methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride
-
- Inchi: 1S/C17H25NO.ClH/c1-13(2)12-16(18-10-4-5-11-18)17(19)15-8-6-14(3)7-9-15;/h6-9,13,16H,4-5,10-12H2,1-3H3;1H
- InChI Key: NCXRGORRVNLFHB-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1C=CC(C)=CC=1)C(CC(C)C)N1CCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 286
- Topological Polar Surface Area: 20.3
4-Methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01LJ1G-1mg |
4-methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride |
850352-10-2 | ≥98% | 1mg |
$126.00 | 2024-04-21 | |
| 1PlusChem | 1P01LJ1G-5mg |
4-methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride |
850352-10-2 | ≥98% | 5mg |
$345.00 | 2024-04-21 | |
| A2B Chem LLC | BA83268-1mg |
4-methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride |
850352-10-2 | ≥98% | 1mg |
$73.00 | 2024-04-19 | |
| A2B Chem LLC | BA83268-5mg |
4-methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride |
850352-10-2 | ≥98% | 5mg |
$251.00 | 2024-04-19 |
4-Methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 4-Methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride
Recent Advances in the Study of 4-Methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride (CAS: 850352-10-2)
The compound 4-Methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride (CAS: 850352-10-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, known for its unique structural and pharmacological properties, has been the subject of several studies aimed at exploring its potential therapeutic applications. The latest research highlights its role in modulating specific biochemical pathways, making it a promising candidate for drug development.
Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its stability, solubility, and bioavailability. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. Additionally, in vitro and in vivo assays have demonstrated its efficacy in targeting key enzymes and receptors, suggesting potential applications in treating neurological disorders and metabolic diseases.
One of the most notable findings is the compound's ability to interact with the central nervous system (CNS) receptors, which has implications for its use in managing conditions such as depression and anxiety. Researchers have also investigated its pharmacokinetic profile, revealing favorable absorption and distribution properties. These findings are supported by preclinical trials, which indicate a low toxicity profile and high selectivity for target tissues.
Further research is underway to explore the compound's mechanism of action at the molecular level. Computational modeling and molecular docking studies have provided insights into its binding affinity for specific protein targets, paving the way for structure-activity relationship (SAR) studies. These efforts are expected to optimize the compound's pharmacological properties and enhance its therapeutic potential.
In conclusion, 4-Methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride represents a promising avenue for future drug development. Its unique chemical properties and biological activity make it a valuable subject of ongoing research. Continued investigation into its therapeutic applications and safety profile will be crucial for its transition from the laboratory to clinical use.
850352-10-2 (4-Methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)